Cas no 148438-02-2 (Benzoic acid, 3-cyclopropyl-, methyl ester)

• Product Name: Benzoic acid, 3-cyclopropyl-, methyl ester
• CAS No: 148438-02-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1319973
• PubChem ID: 15546462
• Update Time: 2025-04-20

Benzoic acid, 3-cyclopropyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-cyclopropyl-, methyl ester
• METHYL 3-CYCLOPROPYLBENZOATE
• Methyl3-cyclopropylbenzoate
• HS-4781
• DTXSID60573947
• RMRWUOLENFUPHL-UHFFFAOYSA-N
• 148438-02-2
• SCHEMBL3933287
• DB-319951
• AKOS004118856

• Inchi： 1S/C11H12O2/c1-13-11(12)10-4-2-3-9(7-10)8-5-6-8/h2-4,7-8H,5-6H2,1H3
• InChI Key： RMRWUOLENFUPHL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.35060